Cas no 951884-23-4 (3,4-Dimethyl-4'-iodobenzophenone)

• Product Name: 3,4-Dimethyl-4'-iodobenzophenone
• CAS No: 951884-23-4
• MF: C₁₅H₁₃IO
• MW: 336.167596578598
• MDL: MFCD07775739
• CID: 4721966
• Update Time: 2025-11-07

3,4-Dimethyl-4'-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

• 3,4-DIMETHYL-4'-IODOBENZOPHENONE
• (3,4-Dimethylphenyl)(4-iodophenyl)methanone
• BC4182209
• 3,4-Dimethyl-4'-iodobenzophenone

• MDL： MFCD07775739
• Inchi： 1S/C15H13IO/c1-10-3-4-13(9-11(10)2)15(17)12-5-7-14(16)8-6-12/h3-9H,1-2H3
• InChI Key： VQSFTZAFFJMYIL-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C1C=CC(C)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 268
• Topological Polar Surface Area: 17.1

Additional information on 3,4-Dimethyl-4'-iodobenzophenone

Introduction to 3,4-Dimethyl-4'-iodobenzophenone (CAS No. 951884-23-4)

3,4-Dimethyl-4'-iodobenzophenone, identified by the Chemical Abstracts Service Number (CAS No.) 951884-23-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzophenone family, characterized by a phenyl ring system with an iodine substituent at the 4'-position and methyl groups at the 3- and 4-positions. Its unique structural features make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The benzophenone core of 3,4-Dimethyl-4'-iodobenzophenone is a versatile scaffold that facilitates various chemical transformations, including cross-coupling reactions, which are pivotal in modern drug discovery. The presence of an iodine atom at the 4'-position enhances its reactivity in palladium-catalyzed coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are widely employed to construct complex molecular architectures, making this compound indispensable in medicinal chemistry.

In recent years, 3,4-Dimethyl-4'-iodobenzophenone has been extensively explored in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, its derivatives have been utilized to develop inhibitors of kinases and other enzymes involved in cancer metabolism. The ability to introduce diverse functional groups while maintaining the integrity of the benzophenone core allows researchers to fine-tune the pharmacological properties of these compounds.

One of the most compelling applications of 3,4-Dimethyl-4'-iodobenzophenone is in the field of photodynamic therapy (PDT). Benzophenone derivatives are known for their photosensitizing properties, and modifications to their structure can enhance their efficacy in generating reactive oxygen species (ROS) under light irradiation. The methyl groups at the 3- and 4-positions contribute to steric hindrance, which can influence the absorption spectrum and quantum yield of the photosensitizer. This makes 3,4-Dimethyl-4'-iodobenzophenone a promising candidate for designing next-generation PDT agents.

Moreover, the compound has found utility in materials science, particularly in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). The iodine atom facilitates further functionalization via cross-coupling reactions, enabling the creation of conjugated polymers with tailored electronic properties. These polymers are essential components in advanced optoelectronic devices, where precise control over molecular architecture is crucial.

The synthesis of 3,4-Dimethyl-4'-iodobenzophenone typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation followed by methylation and subsequent iodination. Advanced techniques such as transition-metal catalysis are often employed to improve yield and selectivity. The efficiency of these synthetic protocols is critical for large-scale production, ensuring that researchers have access to sufficient quantities of high-purity material for their studies.

Recent advancements in computational chemistry have also contributed to optimizing the synthesis and applications of 3,4-Dimethyl-4'-iodobenzophenone. Molecular modeling studies have helped predict its reactivity in various chemical transformations, allowing for more efficient experimental design. Additionally, machine learning algorithms are being used to identify novel derivatives with enhanced biological activity. This interdisciplinary approach underscores the importance of integrating computational tools with traditional synthetic methodologies.

In conclusion,3,4-Dimethyl-4'-iodobenzophenone (CAS No. 951884-23-4) is a multifaceted compound with broad applications across multiple disciplines. Its role as a key intermediate in pharmaceutical synthesis, photodynamic therapy, and materials science highlights its significance in modern chemical research. As our understanding of its properties continues to evolve, it is expected that new applications will emerge, further solidifying its position as a cornerstone molecule in scientific innovation.